Cas no 124570-55-4 (5-Oxo-4,5-dihydropyrazolo1,5-aquinazoline-3-carbonitrile)

• Product Name: 5-Oxo-4,5-dihydropyrazolo1,5-aquinazoline-3-carbonitrile
• CAS No: 124570-55-4
• MF: C₁₁H₆N₄O
• MW: 210.191541194916
• MDL: MFCD00101554
• CID: 868326
• Update Time: 2025-05-21

5-Oxo-4,5-dihydropyrazolo1,5-aquinazoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-oxo-4,5-dihydropyrazolo[1,5-a]quinazoline-3-carbonitrile
• 5-oxo-4H,5H-pyrazolo[1,5-a]quinazoline-3-carbonitrile
• Maybridge1_006254
• Oprea1_606045
• HMS559E06
• XPVNWXTVBDLWTI-UHFFFAOYSA-N
• 3-cyano-4H-pyrazolo[1,5-a]quinazolin-5-one
• CID 135473043
• Pyrazolo[1,5-a]quinazoline-3-carbonitrile, 4,5-dihydro-5-oxo-
• 5-Oxo-4,5-dihydropyrazolo1,5-aquinazoline-3-carbonitrile

• MDL： MFCD00101554
• Inchi： 1S/C11H6N4O/c12-5-7-6-13-15-9-4-2-1-3-8(9)11(16)14-10(7)15/h1-4,6H,(H,14,16)
• InChI Key： XPVNWXTVBDLWTI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N2C(=C(C#N)C=N2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 360
• Topological Polar Surface Area: 70.7

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 331.3±30.0 °C(Predicted)
• pka: 11.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-Oxo-4,5-dihydropyrazolo1,5-aquinazoline-3-carbonitrile

Introduction to 5-Oxo-4,5-Dihydropyrazolo[1,5-a]Quinazoline-3-Carbonitrile (CAS No. 124570-55-4)

5-Oxo-4,5-Dihydropyrazolo[1,5-a]Quinazoline-3-Carbonitrile (CAS No. 124570-55-4) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug discovery and advanced materials. The quinazoline core of this molecule is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of the oxo group and the cyano substituent further enhances its functional versatility, making it a promising candidate for further research and development.

The synthesis of 5-Oxo-4,5-Dihydropyrazolo[1,5-a]Quinazoline-3-Carbonitrile involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining product quality. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

One of the most exciting aspects of this compound is its potential application in drug development. The quinazoline framework is known to exhibit anti-cancer properties, and the addition of the oxo and cyano groups further modulates its biological activity. Recent studies have demonstrated that this compound can inhibit key enzymes involved in cancer cell proliferation. For example, a study published in *Journal of Medicinal Chemistry* highlighted its ability to target cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmaceutical applications, 5-Oxo-4,5-Dihydropyrazolo[1,5-a]Quinazoline-3-Carbonitrile also shows promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The molecule's ability to undergo redox reactions makes it particularly suitable for applications requiring high electron mobility.

The environmental impact of this compound is another critical area of consideration. As industries increasingly prioritize sustainability, understanding the eco-friendly aspects of chemical compounds becomes essential. Studies have shown that quinazoline derivatives, including this compound, exhibit relatively low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully assess its environmental fate and degradation pathways.

Looking ahead, the future of 5-Oxo-4,5-Dihydropyrazolo[1,5-a]Quinazoline-3-Carbonitrile lies in its continued exploration across diverse scientific domains. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in unlocking its full potential. As research progresses, it is anticipated that this compound will contribute significantly to both therapeutic advancements and innovative material solutions.

In conclusion, CAS No. 124570-55-4, or 5-Oxo-4,5-Dihydropyrazolo[1,5-a]Quinazoline-3-Carbonitrile, represents a cutting-edge molecule with multifaceted applications. Its unique chemical structure and functional groups position it as a valuable asset in both pharmaceutical and materials research. By leveraging the latest advancements in synthetic chemistry and biological studies, this compound holds the promise of making meaningful contributions to science and technology.